Cas no 58198-49-5 (1-(4-Nitrobenzyl)piperazinehydrochloride)

• Product Name: 1-(4-Nitrobenzyl)piperazinehydrochloride
• CAS No: 58198-49-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD02223757
• CID: 376820
• PubChem ID: 93982
• Update Time: 2025-04-19

1-(4-Nitrobenzyl)piperazinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrobenzyl)piperazine
• 1-(4-Nitrobenzyl)PiperazineHydrochloride
• 1-[(4-nitrophenyl)methyl]Piperazine
• 4-amino-N-(3-morpholin-4-ylpropyl)-1,2,5-oxadiazole-3-carboxamide
• N- BENZYL PIPERAZINE.2 HCL
• Piperazine,1-[(4-nitrophenyl)methyl]-
• 1-(4-nitrobenzyl)piperazine(SALTDATA: HCl)
• 4-Nitrobenzylpiperazine
• 1-(4-Nitro-benzyl)-piperazine
• AC-8458
• MFCD02223757
• 58198-49-5
• AB00100230-01
• FT-0652197
• SY250174
• AKOS000126940
• SCHEMBL626660
• F82685
• SB37787
• Oprea1_457954
• Z228579876
• BB 0249467
• VDHHZWTYFFZYBM-UHFFFAOYSA-N
• RKL10133
• 1-[4-nitrobenzyl]piperazine
• Oprea1_535828
• STK379569
• DB-072443
• 1-(4-Nitrobenzyl)piperazinehydrochloride

• MDL： MFCD02223757
• Inchi： 1S/C11H15N3O2/c15-14(16)11-3-1-10(2-4-11)9-13-7-5-12-6-8-13/h1-4,12H,5-9H2
• InChI Key： VDHHZWTYFFZYBM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CN1CCNCC1)=O

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 0.9

Experimental Properties

• Boiling Point: 365.8°Cat760mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.579
• PSA: 61.09000
• LogP: 1.78990